Cas no 6164-77-8 (2,3-Pyrazinedicarboxylic acid 2,3-dimethyl ester)

2,3-Pyrazinedicarboxylic acid 2,3-dimethyl ester is a pyrazine derivative with applications in organic synthesis and pharmaceutical intermediates. Its esterified carboxyl groups enhance solubility in organic solvents, facilitating its use in cross-coupling reactions and heterocyclic compound formation. The dimethyl ester moiety improves stability and handling compared to the free acid form. This compound serves as a versatile precursor for synthesizing functionalized pyrazines, which are valuable in medicinal chemistry and material science. Its well-defined structure and reactivity make it suitable for controlled modifications, enabling precise incorporation into complex molecular frameworks. The product is typically characterized by high purity, ensuring reproducibility in research and industrial applications.
2,3-Pyrazinedicarboxylic acid 2,3-dimethyl ester structure
6164-77-8 structure
Product Name:2,3-Pyrazinedicarboxylic acid 2,3-dimethyl ester
CAS No:6164-77-8
MF:C8H8N2O4
MW:196.160121917725
MDL:MFCD05721820
CID:1114930
PubChem ID:1282530
Update Time:2025-06-06

2,3-Pyrazinedicarboxylic acid 2,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pyrazinedicarboxylic acid 2,3-dimethyl ester
    • dimethyl pyrazine-2,3-dicarboxylate
    • Pyrazine-2,3-dicarboxylic acid dimethyl ester
    • 2,3-Pyrazinedicarboxylic acid dimethyl ester [MI]
    • AF-615/00088039
    • DTXSID60361624
    • F51429
    • Q27268381
    • UNII-7J30DS4QZR
    • dimethyl pyrazinedicarboxylate
    • 7J30DS4QZR
    • 2,3-Pyrazinedicarboxylic acid dimethyl ester
    • DB-072996
    • 2,3-Pyrazinedicarboxylic acid, dimethyl ester
    • MFCD05721820
    • pyrazine, 2,3-bismethoxycarbonyl-
    • LZCUPFSEDRWYNU-UHFFFAOYSA-N
    • 6164-77-8
    • 2,3-DIMETHYL PYRAZINE-2,3-DICARBOXYLATE
    • SCHEMBL71518
    • AS-83184
    • dimethyl 2,3-pyrazinedicarboxylate
    • MDL: MFCD05721820
    • Inchi: 1S/C8H8N2O4/c1-13-7(11)5-6(8(12)14-2)10-4-3-9-5/h3-4H,1-2H3
    • InChI Key: LZCUPFSEDRWYNU-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C(=O)OC)=NC=CN=1)=O

Computed Properties

  • Exact Mass: 196.04844
  • Monoisotopic Mass: 196.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 78.38

2,3-Pyrazinedicarboxylic acid 2,3-dimethyl ester Pricemore >>

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